1-Methoxy-2-(2-methoxyethoxy)benzene

• CAS No.: 26181-48-6
• Molecular Formula: C10H14O3
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-methoxy-2-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C10H14O3/c1-11-7-8-13-10-6-4-3-5-9(10)12-2/h3-6H,7-8H2,1-2H3
• InChI Key: ZVPTWEGBBLYIGS-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC=C1OC

Description

1-Methoxy-2-(2-methoxyethoxy)benzene is a substituted benzene derivative characterized by two oxygen-containing functional groups: a methoxy (-OCH₃) group at position 1 and a 2-methoxyethoxy (-OCH₂CH₂OCH₃) group at position 2. Its molecular formula is C₁₀H₁₄O₃, with a molecular weight of 194.22 g/mol. The compound's structure combines aromaticity with flexible ether chains, enhancing solubility in polar organic solvents while retaining aromatic stability.

This compound is primarily utilized in organic synthesis as an intermediate or ligand, leveraging its electron-donating methoxy groups to modulate reactivity in catalytic systems .

Preparation Methods

1-Methoxy-2-(2-methoxyethoxy)benzene can be synthesized through several methods. One common synthetic route involves the reaction of 1-methoxy-2-bromoethane with phenol in the presence of a base such as potassium carbonate . The reaction typically occurs under reflux conditions, and the product is purified through distillation or recrystallization.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of industrial production.

Chemical Reactions Analysis

1-Methoxy-2-(2-methoxyethoxy)benzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols.

Substitution: Electrophilic aromatic substitution reactions are common for this compound.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Methoxy-2-(2-methoxyethoxy)benzene has several scientific research applications:

Chemistry: It is used as a solvent and intermediate in organic synthesis.

Biology: The compound can be used in the synthesis of biologically active molecules and as a reagent in biochemical assays.

Medicine: It serves as a precursor for the synthesis of pharmaceutical compounds.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Methoxy-2-(2-methoxyethoxy)benzene involves its interaction with various molecular targets. In electrophilic aromatic substitution reactions, the methoxy and methoxyethoxy groups activate the benzene ring towards electrophilic attack, facilitating the formation of substituted products . The specific pathways and molecular targets depend on the nature of the reaction and the reagents involved.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural and functional differences between 1-methoxy-2-(2-methoxyethoxy)benzene and analogous benzene derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
1-Methoxy-2-(2-methoxyethoxy)benzene	-OCH₃, -OCH₂CH₂OCH₃	C₁₀H₁₄O₃	194.22	High solubility in polar solvents; used in catalysis and synthesis .
1-(2-Chloroethoxy)-2-methoxybenzene	-OCH₃, -OCH₂CH₂Cl	C₉H₁₁ClO₂	186.64	Electrophilic Cl enhances reactivity in substitution reactions .
1-Bromo-2-(2-methoxyethoxy)benzene	-Br, -OCH₂CH₂OCH₃	C₉H₁₁BrO₂	247.09	Aryl halide intermediate for cross-coupling reactions .
1-Methoxy-2-(2-nitroethenyl)benzene	-OCH₃, -CH=CH-NO₂	C₉H₉NO₃	179.17	Nitro group confers electron-withdrawing effects; used in electrophilic substitutions .
1-Methoxy-2-(3-nitro-phenoxy)benzene	-OCH₃, -O-C₆H₄-NO₂	C₁₃H₁₁NO₄	245.23	Bulky nitro-phenoxy group impacts steric hindrance .

Reactivity and Electronic Effects

• Electron-Donating vs. Electron-Withdrawing Groups :

  • The methoxy and methoxyethoxy groups in 1-methoxy-2-(2-methoxyethoxy)benzene donate electron density via resonance, activating the benzene ring toward electrophilic substitution. In contrast, nitro-substituted analogs (e.g., 1-methoxy-2-(2-nitroethenyl)benzene) deactivate the ring due to electron withdrawal .
  • The chloroethoxy group in 1-(2-chloroethoxy)-2-methoxybenzene introduces a polarizable C-Cl bond, facilitating nucleophilic displacement reactions .
• Steric and Solubility Considerations: The extended ether chain in 1-methoxy-2-(2-methoxyethoxy)benzene improves solubility in solvents like acetonitrile and methanol compared to shorter-chain analogs (e.g., 1-methoxy-2-(pentan-3-yl)benzene, which has a hydrophobic alkyl chain) . Bulky substituents, such as the nitro-phenoxy group in 1-methoxy-2-(3-nitro-phenoxy)benzene, reduce solubility and increase steric hindrance, limiting accessibility to reactive sites .